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Compound of Interest

Compound Name: 10074-A4

Cat. No.: B1663894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10074-A4 is a small molecule inhibitor that has garnered significant attention in cancer

research due to its ability to specifically disrupt the protein-protein interaction between the c-

Myc oncoprotein and its obligate binding partner, Max. The c-Myc oncogene is dysregulated in

a vast number of human cancers, making it a highly sought-after therapeutic target. This

technical guide provides a comprehensive overview of the chemical structure, properties, and

biological activity of 10074-A4, along with detailed experimental protocols for its study.

Chemical Structure and Properties
10074-A4 is a synthetic organic compound with the IUPAC name 3-[3-(3,6-dichloro-9H-

carbazol-9-yl)-2-hydroxypropyl]-2,4-thiazolidinedione. Its chemical and physical properties are

summarized in the tables below for easy reference.

Table 1: Chemical Identifiers of 10074-A4

Identifier Value

CAS Number 312631-87-1[1]

Molecular Formula C₁₈H₁₄Cl₂N₂O₃S[1]

IUPAC Name
3-[3-(3,6-dichloro-9H-carbazol-9-yl)-2-

hydroxypropyl]-2,4-thiazolidinedione
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Table 2: Physicochemical Properties of 10074-A4

Property Value

Molecular Weight 409.3 g/mol [1]

Appearance Solid

Purity ≥98%[1]

Solubility Soluble in DMSO[1]

Melting Point Not explicitly available in the searched results.

logP (Octanol-Water Partition Coefficient) Not explicitly available in the searched results.

Biological Activity and Mechanism of Action
10074-A4 functions as a direct inhibitor of the c-Myc-Max heterodimerization. The c-Myc

protein is a transcription factor that, when dimerized with Max, binds to specific DNA

sequences known as E-boxes in the promoter regions of target genes. This binding activity

regulates the transcription of a wide array of genes involved in crucial cellular processes such

as cell proliferation, growth, metabolism, and apoptosis.

By binding to c-Myc, 10074-A4 prevents its association with Max, thereby inhibiting the

transcriptional activity of the c-Myc/Max complex. This disruption leads to a cascade of

downstream effects, including:

Inhibition of Cell Proliferation: 10074-A4 has been shown to reduce the proliferation of

various cancer cell lines.

Cell Cycle Arrest: The compound can induce cell cycle arrest, primarily at the G0/G1 phase.

[1]

Downregulation of c-Myc Target Genes: Treatment with 10074-A4 leads to decreased

expression of c-Myc target genes, such as ornithine decarboxylase (ODC).[1]

The inhibitory effects of 10074-A4 on the c-Myc-Max signaling pathway are visualized in the

following diagram.
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1. Seed cells in a 96-well plate

2. Treat with 10074-A4 (serial dilutions)

3. Incubate for 72 hours

4. Add MTT reagent (0.5 mg/mL)

5. Incubate for 4 hours

6. Solubilize formazan with DMSO

7. Read absorbance at 570 nm

8. Calculate % viability and IC50

 

1. Cell Lysis & Protein Quantification

2. SDS-PAGE

3. Transfer to PVDF Membrane

4. Blocking

5. Primary Antibody Incubation
(e.g., anti-ODC, anti-Cyclin D1)

6. Secondary Antibody Incubation

7. Chemiluminescent Detection

8. Image Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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